![molecular formula C14H11ClF3N3O2 B2738571 N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide CAS No. 1797951-45-1](/img/structure/B2738571.png)
N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Scientific Research Applications
Inhibitors of Gene Expression
Research conducted by Palanki et al. (2000) focused on the structure-activity relationship studies of a compound related to N-(2-chloro-5-(trifluoromethyl)phenyl)-6-ethoxypyridazine-3-carboxamide. This compound was identified as an inhibitor of transcription mediated by both NF-kappaB and AP-1 transcription factors. Modifications to the pyrimidine ring of this compound were explored to improve potential oral bioavailability and cell-based activity (Palanki et al., 2000).
Pharmacological Profile of Selective Silent 5-HT1A Receptor Antagonist
Another study, by Forster et al. (1995), discussed WAY-100635, a phenylpiperazine derivative that binds with high affinity and selectivity to the 5-HT1A receptor. This study presents the pharmacological profile of this compound, indicating its potential as a standard antagonist for further studies of 5-HT1A receptor function (Forster et al., 1995).
PET Tracers of Serotonin 5-HT(1A) Receptors
Research by García et al. (2014) involved developing PET radioligands based on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, which are analogs of WAY100635. These compounds showed promise as candidates for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).
Synthesis and Antibacterial Activity
Al-Kamali et al. (2014) conducted a study on the synthesis of novel thieno[2,3-c]pyridazines and evaluated their antibacterial activities. The compounds synthesized in this study were based on 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine (Al-Kamali et al., 2014).
Antitumor Agents
Research by Rewcastle et al. (1986) focused on the antitumor activity of monosubstituted derivatives of an antitumor agent, including compounds structurally related to this compound. The study highlights the relationship between the structure of these compounds and their in vitro and in vivo antileukemic activity (Rewcastle et al., 1986).
properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-6-ethoxypyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF3N3O2/c1-2-23-12-6-5-10(20-21-12)13(22)19-11-7-8(14(16,17)18)3-4-9(11)15/h3-7H,2H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTVSNHVHLCSYCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.